Cas no 905765-44-8 (3-(2Z)-4-methyl-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol)

• Product Name: 3-(2Z)-4-methyl-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol
• CAS No: 905765-44-8
• MF: C₁₄H₁₈N₂OS
• MW: 262.370522022247
• CID: 5495253
• Update Time: 2025-10-28

3-(2Z)-4-methyl-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Thiazolepropanol, 4-methyl-2-[(4-methylphenyl)imino]-
• 3-(2Z)-4-methyl-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol

• Inchi： 1S/C14H18N2OS/c1-11-4-6-13(7-5-11)15-14-16(8-3-9-17)12(2)10-18-14/h4-7,10,17H,3,8-9H2,1-2H3
• InChI Key： LWZRTDUWWNFCHU-UHFFFAOYSA-N
• SMILES： S1C=C(C)N(CCCO)C1=NC1=CC=C(C)C=C1

Additional information on 3-(2Z)-4-methyl-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol

Introduction to 3-(2Z)-4-methyl-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol (CAS No. 905765-44-8) and Its Emerging Applications in Chemical Biology

The compound 3-(2Z)-4-methyl-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol, identified by the CAS number 905765-44-8, represents a novel molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound features a complex structural framework, incorporating a thiazole core, an imino functional group, and aromatic substituents that contribute to its unique chemical properties and biological activities. The structural motif of this molecule has garnered attention due to its ability to interact with biological targets in diverse ways, making it a subject of intense interest for researchers exploring novel therapeutic strategies.

Recent advancements in the field of medicinal chemistry have highlighted the importance of imino-containing heterocycles in drug design. The presence of an imino group at the 2-position of the thiazole ring in this compound introduces a site for hydrogen bonding and coordination interactions with biological macromolecules. Such interactions are critical for modulating enzyme activity, receptor binding, and other pharmacophoric effects. The 4-methylphenyl substituent at the 2-position further enhances the compound's lipophilicity and electronic properties, influencing its solubility and metabolic stability—key factors in drug development.

The thiazole scaffold is one of the most extensively studied heterocyclic systems in pharmaceutical research due to its broad spectrum of biological activities. Thiazole derivatives have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. In particular, compounds featuring a propanol side chain attached to the thiazole ring often demonstrate enhanced bioavailability and improved pharmacokinetic profiles. The specific arrangement of atoms in 3-(2Z)-4-methyl-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol suggests potential interactions with enzymes such as kinases or proteases, which are pivotal targets in oncology and inflammatory diseases.

Recent studies have begun to explore the role of thiazole-imine hybrids in modulating signaling pathways associated with human diseases. The structural flexibility of this compound allows for modifications that can fine-tune its binding affinity and selectivity toward specific biological targets. For instance, computational modeling studies have suggested that the imino group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with aromatic residues in proteins. These interactions are essential for designing molecules that can effectively disrupt disease-causing pathways.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic versatility of thiazole derivatives. Key steps include condensation reactions between appropriate precursors to form the thiazole ring, followed by functionalization at the 4-position with a methyl group. The introduction of the (4-methylphenyl)imino moiety requires careful control over reaction conditions to ensure regioselectivity and high yield. Advances in catalytic methods have enabled more efficient synthetic routes, reducing waste and improving scalability—a critical consideration for industrial applications.

In terms of biological evaluation, preliminary assays have shown promising activity profiles for 3-(2Z)-4-methyl-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol against certain cancer cell lines. The compound's ability to inhibit proliferation through mechanisms involving modulation of microtubule dynamics or apoptosis has been observed in vitro. Additionally, its interaction with inflammatory pathways has been explored using cellular models, suggesting potential therapeutic benefits in chronic inflammatory conditions such as rheumatoid arthritis or atherosclerosis.

The role of computational chemistry in optimizing this compound's pharmacological properties cannot be overstated. Molecular docking simulations have been employed to predict binding modes with target proteins such as kinases or transcription factors. These simulations help identify key interactions that contribute to potency and selectivity. Furthermore, quantum mechanical calculations have provided insights into the electronic structure of the molecule, aiding rational design modifications aimed at enhancing bioactivity.

From a drug development perspective, one notable feature of this compound is its solubility profile. The presence of both polar (hydroxyl) and non-polar (aromatic rings) regions allows it to dissolve in both aqueous and organic solvents under appropriate conditions. This characteristic is advantageous for formulating drug candidates into oral or parenteral dosage forms without compromising bioavailability.

The chemical stability of CAS No 905765-44-8 is another critical factor influencing its suitability for pharmaceutical applications. Thermal degradation studies indicate that the compound remains stable under standard storage conditions but may require protection from light or moisture if used in sensitive formulations. Analytical techniques such as NMR spectroscopy and mass spectrometry have confirmed its structural integrity throughout various storage periods.

In conclusion,3-(2Z)-4-methyl-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-yloxypropanalcohol (CAS No 90576544) represents a structurally intriguing molecule with multifaceted applications in chemical biology and drug discovery. Its unique combination of functional groups—particularly the thiazole core,imino moiety,and aromatic substituents—makes it a promising candidate for further exploration as a lead compound or scaffold for derivative design targeting various diseases.